Cas no 1260786-85-3 (Benzenamine, 3-(bromomethyl)-2,4-dimethyl- )

• Product Name: Benzenamine, 3-(bromomethyl)-2,4-dimethyl-
• CAS No: 1260786-85-3
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 5250520
• Update Time: 2025-06-03

Benzenamine, 3-(bromomethyl)-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2,4-dimethylbenzenamine (ACI)
• Benzenamine, 3-(bromomethyl)-2,4-dimethyl-

• Inchi： 1S/C9H12BrN/c1-6-3-4-9(11)7(2)8(6)5-10/h3-4H,5,11H2,1-2H3
• InChI Key： OKPXPDLLRUHXOC-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=C(N)C=CC=1C

Additional information on Benzenamine, 3-(bromomethyl)-2,4-dimethyl-

Benzenamine, 3-(bromomethyl)-2,4-dimethyl: A Comprehensive Overview

Benzenamine, 3-(bromomethyl)-2,4-dimethyl, also known by its CAS number 1260786-85-3, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of aniline, featuring a bromomethyl group at the 3-position and methyl groups at the 2 and 4 positions on the benzene ring. Its structure contributes to its unique chemical properties and reactivity, making it a valuable intermediate in organic synthesis.

The synthesis of Benzenamine, 3-(bromomethyl)-2,4-dimethyl typically involves multi-step reactions. One common approach is the bromination of a suitable methyl-substituted aniline derivative. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact. Researchers have also explored alternative synthetic pathways using microwave-assisted synthesis or continuous-flow reactors to enhance reaction kinetics.

In terms of physical properties, this compound exhibits a melting point of approximately 75°C and a boiling point around 180°C under standard conditions. Its solubility in common solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under normal storage conditions is excellent, provided it is kept away from strong oxidizing agents and moisture.

Benzenamine, 3-(bromomethyl)-2,4-dimethyl finds extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its bromomethyl group serves as an electrophilic site for nucleophilic substitutions, enabling the construction of complex molecular frameworks. Recent studies have highlighted its role in the development of novel anti-inflammatory agents and anticancer drugs. For instance, researchers have utilized this compound to synthesize bioactive molecules targeting specific enzyme pathways involved in chronic diseases.

The compound also plays a crucial role in materials science. Its ability to undergo polymerization under certain conditions has led to its application in the development of advanced polymers with tailored properties. Recent research has focused on incorporating this compound into polymeric materials for use in high-performance electronics and biomedical devices.

In addition to its synthetic applications, Benzenamine, 3-(bromomethyl)-2,4-dimethyl has been studied for its environmental fate and toxicity. Ecotoxicological assessments indicate that it exhibits moderate toxicity to aquatic organisms under acute exposure conditions. However, further research is needed to fully understand its long-term effects on ecosystems.

From a safety standpoint, handling this compound requires adherence to standard laboratory protocols. Proper ventilation and personal protective equipment are essential to minimize exposure risks. Storage should be in tightly sealed containers in a cool, dry place away from incompatible substances.

In conclusion, Benzenamine, 3-(bromomethyl)-2,4-dimethyl (CAS No: 1260786-85-3) is a multifaceted organic compound with wide-ranging applications across various industries. Its unique chemical properties and reactivity make it an invaluable tool in organic synthesis and material development. As research continues to uncover new potential uses and improve synthetic methodologies, this compound will likely remain a key player in the chemical landscape.